3-Methyl-2-(pyridin-4-yl)butanoic acid
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Description
3-Methyl-2-(pyridin-4-yl)butanoic acid is a branched-chain carboxylic acid derivative featuring a pyridine ring at the 2-position of the butanoic acid backbone. The pyridine ring contributes to its polarity and hydrogen-bonding capacity, while the methyl group at the 3-position enhances lipophilicity, influencing pharmacokinetic properties such as membrane permeability and metabolic stability.
Properties
Molecular Formula |
C10H13NO2 |
|---|---|
Molecular Weight |
179.22 g/mol |
IUPAC Name |
3-methyl-2-pyridin-4-ylbutanoic acid |
InChI |
InChI=1S/C10H13NO2/c1-7(2)9(10(12)13)8-3-5-11-6-4-8/h3-7,9H,1-2H3,(H,12,13) |
InChI Key |
ICMULFJHUSTMEA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(C1=CC=NC=C1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Methyl-2-(pyridin-4-yl)butanoic acid can be achieved through several methods. One common approach involves the alkylation of pyridine derivatives followed by carboxylation. For instance, the reaction of 4-bromopyridine with isobutyraldehyde in the presence of a base can yield the desired product after subsequent oxidation and carboxylation steps .
Industrial Production Methods
Industrial production of 3-Methyl-2-(pyridin-4-yl)butanoic acid typically involves large-scale chemical processes that ensure high yield and purity. These methods often utilize continuous flow reactors and optimized reaction conditions to maximize efficiency and minimize waste.
Chemical Reactions Analysis
Types of Reactions
3-Methyl-2-(pyridin-4-yl)butanoic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The pyridine ring allows for electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under various conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
3-Methyl-2-(pyridin-4-yl)butanoic acid has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the production of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-Methyl-2-(pyridin-4-yl)butanoic acid involves its interaction with specific molecular targets and pathways. The pyridine ring can engage in π-π interactions with aromatic residues in proteins, while the carboxylic acid group can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .
Comparison with Similar Compounds
Table 1: Key Structural and Functional Comparisons
Key Differentiators and Research Findings
Pyridine vs. Data Insight: Valsartan’s IC₅₀ for angiotensin II receptor inhibition is ~1.3 nM, while pyridine-based analogs typically exhibit IC₅₀ values in the micromolar range .
Amino Acid Derivatives ( vs. 4): The dihydrochloride salt in improves aqueous solubility (critical for intravenous formulations), whereas 4-amino-3-(pyridin-4-yl)butanoic acid’s free amino group may facilitate chelation or covalent binding to biological targets .
Heterocyclic Substitutions () :
- Pyrazole-containing analogs () exhibit superior kinase inhibition due to planar heterocyclic geometry, unlike the pyridine ring in the target compound, which adopts a less rigid conformation .
Biological Activity
3-Methyl-2-(pyridin-4-yl)butanoic acid (C10H13NO2) is a compound of significant interest due to its potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with various molecular targets, synthesis methods, and implications for drug development.
Structural Characteristics
3-Methyl-2-(pyridin-4-yl)butanoic acid features a butanoic acid moiety with a pyridine ring at the 4-position and a methyl group at the 3-position. This unique structure contributes to its chemical properties and biological activity. The molecular weight of this compound is approximately 179.22 g/mol, and it is classified under nitrogen-containing organic compounds.
Biological Activity
Research indicates that 3-Methyl-2-(pyridin-4-yl)butanoic acid exhibits various biological activities, particularly in relation to its binding affinity to specific enzymes and receptors. These interactions can modulate biochemical pathways relevant to disease mechanisms.
Binding Affinity Studies
Studies have focused on the binding interactions of this compound with different molecular targets:
- Enzymatic Interactions : The compound has been investigated for its potential to inhibit certain enzymes involved in metabolic pathways, which could be beneficial in treating metabolic disorders.
- Receptor Modulation : It has shown promise in modulating receptor activity, particularly in the context of neuropharmacology, where it may influence neurotransmitter systems.
Case Studies and Research Findings
Several studies have reported on the biological effects of 3-Methyl-2-(pyridin-4-yl)butanoic acid:
- Antitumor Activity : In vitro studies demonstrated that derivatives of this compound can inhibit the growth of cancer cell lines, suggesting potential applications in oncology.
- Neuroprotective Effects : Research indicated that this compound may offer neuroprotective benefits by modulating neurotransmitter release, which is crucial for maintaining neuronal health.
Synthesis Methods
The synthesis of 3-Methyl-2-(pyridin-4-yl)butanoic acid typically involves several steps:
- Starting Materials : The synthesis begins with commercially available pyridine derivatives.
- Reaction Conditions : Controlled conditions are maintained to ensure high purity and yield. For instance, reactions may be carried out under reflux conditions using solvents like ethanol or methanol.
- Purification Techniques : After synthesis, purification is often achieved through techniques such as chromatography or recrystallization.
Comparative Analysis with Analog Compounds
A comparison with structurally similar compounds highlights the unique properties of 3-Methyl-2-(pyridin-4-yl)butanoic acid:
| Compound Name | CAS Number | Notable Biological Activity |
|---|---|---|
| 3-Methyl-2-(pyridin-3-yl)butanoic acid | 176446-91-6 | Moderate enzyme inhibition |
| 4-Methyl-2-(pyridin-4-yl)butanoic acid | 1343577-83-2 | Antimicrobial properties |
| 3-Methyl-2-(pyridin-4-yl)propanoic acid | 1803591-29-8 | Neuroactive effects |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
